methyl 2-bromo-3-methyl-1H-indole-5-carboxylate

• IUPAC Name: methyl 2-bromo-3-methyl-1H-indole-5-carboxylate
• InChI: InChI=1S/C11H10BrNO2/c1-6-8-5-7(11(14)15-2)3-4-9(8)13-10(6)12/h3-5,13H,1-2H3
• InChI Key: VCVDCWPJSRKSJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)C(=O)OC)Br
• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol

Description

Methyl 2-bromo-3-methyl-1H-indole-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of indole derivatives and has been synthesized using different methods.

Mechanism Of Action

The exact mechanism of action of methyl 2-bromo-3-methyl-1H-indole-5-carboxylate is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that it works by disrupting the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Methyl 2-bromo-3-methyl-1H-indole-5-carboxylate has been shown to have several biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, it has been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.

Advantages And Limitations For Lab Experiments

Methyl 2-bromo-3-methyl-1H-indole-5-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. In addition, it has been shown to have potent anticancer and antimicrobial activity, making it a valuable tool for studying these diseases. However, one of the limitations of this compound is that its mechanism of action is not fully understood, making it difficult to design experiments to study its activity.

Future Directions

There are several future directions for the study of methyl 2-bromo-3-methyl-1H-indole-5-carboxylate. One of the most promising directions is the development of new derivatives of this compound with improved anticancer and antimicrobial activity. In addition, further studies are needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Finally, studies are needed to evaluate the safety and toxicity of this compound in vivo, which will be important for its potential use in clinical settings.
Conclusion:
Methyl 2-bromo-3-methyl-1H-indole-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It can be synthesized using different methods and has been shown to have potent anticancer and antimicrobial activity. However, its mechanism of action is not fully understood, and further studies are needed to fully understand its activity and potential applications.

Scientific Research Applications

Methyl 2-bromo-3-methyl-1H-indole-5-carboxylate has been extensively studied for its potential applications in various fields. One of the most promising applications is in the field of medicinal chemistry. Several studies have shown that this compound has anticancer activity and can inhibit the growth of cancer cells. In addition, it has also been shown to have antimicrobial activity against various strains of bacteria and fungi.